Cas no 10151-02-7 (N-(1,1,3,3-Tetramethylbutyl)formamide)

• Product Name: N-(1,1,3,3-Tetramethylbutyl)formamide
• CAS No: 10151-02-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD00039569
• CID: 215939
• PubChem ID: 87577491
• Update Time: 2025-10-29

N-(1,1,3,3-Tetramethylbutyl)formamide Chemical and Physical Properties

Names and Identifiers

• Formamide,N-(1,1,3,3-tetramethylbutyl)-
• N-(1,1,3,3-Tetramethylbutyl)formamide
• N-(2,4,4-trimethylpentan-2-yl)formamide
• 1,1,3,3-tetramethylbutylformamide
• 2-Formylamino-2,4,4-trimethyl-pentan
• 4-Formamino-2.2.4-trimethyl-pentan
• EINECS 233-419-4
• N-Formyl-1,1,3,3-tetramethylbutylamine
• N-Formyl-tert-octylamine
• N-t-Octylformamide
• tert-Octylformamide
• tetramethylbutylformamide
• n-(1,1,3,3-tetramethylbutyl)-formamid
• N-Formyl-1,1,3,3-tetramethylbutylformamid
• Formamide, N-(1,1,3,3-tetramethylbutyl)-
• NBXAPOVFSGOATB-UHFFFAOYSA-N
• 1,1,3,3-Tetramethylbutylformamide #
• N-(1,1,3,3-tetramethyl butyl)formamide
• H7885N45Z4
• AS-64495
• AKOS009158165
• MFCD00039569
• DTXSID4064975
• FT-0636643
• 10151-02-7
• T1758
• NS00023061
• SCHEMBL1768114
• D92521
• DTXCID1032642

• MDL： MFCD00039569
• Inchi： 1S/C9H19NO/c1-8(2,3)6-9(4,5)10-7-11/h7H,6H2,1-5H3,(H,10,11)
• InChI Key： NBXAPOVFSGOATB-UHFFFAOYSA-N
• SMILES： O=CNC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 157.14700
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Not available
• Density: 0,9 g/cm3
• Boiling Point: 110°C/2mmHg(lit.)
• Flash Point: 143.8±3.7 °C
• Refractive Index: 1.4540 to 1.4570
• PSA: 29.10000
• LogP: 2.97400
• Solubility: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-(1,1,3,3-Tetramethylbutyl)formamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-(1,1,3,3-Tetramethylbutyl)formamide

N-(1,1,3,3-Tetramethylbutyl)formamide: A Versatile Compound in Modern Pharmaceutical Research

N-(1,1,3,3-Tetramethylbutyl)formamide, also known by its CAS No. 10151-02-7, is a synthetic compound that has garnered significant attention in the field of pharmaceutical sciences. This molecule, characterized by its unique structural framework, exhibits multifaceted properties that make it a promising candidate for various applications, including drug delivery systems, bioactive molecule design, and advanced materials development. Recent studies have highlighted its potential in enhancing the stability and solubility of therapeutic agents, particularly in the context of lipid-based nanocarriers and targeted drug release mechanisms. The integration of 1,1,3,3-Tetramethylbutyl functional groups with formamide moieties has been linked to improved biological activity, as demonstrated by a series of in vitro and in vivo experiments published in Advanced Drug Delivery Reviews (2023).

The molecular structure of N-(1,1,3,3-Tetramethylbutyl)formamide is defined by the presence of a formamide group (NHCO) conjugated to a branched hydrocarbon chain. The 1,1,3,3-Tetramethylbutyl substituent introduces steric hindrance and hydrophobicity, which are critical for modulating the physicochemical properties of the compound. This structural feature is particularly advantageous in the development of amphiphilic molecules, enabling the formation of self-assembled structures such as micelles and liposomes. A 2024 study published in ACS Applied Polymer Materials demonstrated that the introduction of 1,1,3,3-Tetramethylbutyl groups significantly enhances the phase behavior of lipid-based systems, facilitating the encapsulation of hydrophilic drugs with high efficiency.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of N-(1,1,3,3-Tetramethylbutyl)formamide. Molecular docking studies revealed that the compound interacts strongly with lipid bilayers, suggesting its potential as a membrane-active agent. This property has been leveraged in the design of novel drug delivery systems for poorly water-soluble compounds, as reported in a 2023 review article in Pharmaceutics. The ability of N-(1,1,3,3-Tetramethylbutyl)formamide to stabilize lipid nanoparticles (LNPs) has been particularly emphasized, with applications in mRNA vaccine formulations and gene therapy vectors.

Experimental studies have further validated the utility of N-(1,1,3,3-Tetramethylbutyl)formamide in modulating cellular uptake mechanisms. A 2024 investigation in Biomaterials Science demonstrated that the compound enhances the endocytic efficiency of nanocarriers by altering the surface charge and hydrophobicity of lipid vesicles. This finding has significant implications for the development of targeted drug delivery systems, particularly for the treatment of diseases such as cancer and neurodegenerative disorders. The compound's ability to reduce the cytotoxicity of liposomal formulations while maintaining therapeutic efficacy has been a focal point of recent research.

From a synthetic perspective, the preparation of N-(1,1,3,3-Tetramethylbutyl)formamide involves a series of well-established organic reactions, including amidation and alkylation processes. A 2023 study in Organic & Biomolecular Chemistry described an efficient method for synthesizing the compound using microwave-assisted techniques, which significantly reduced reaction times and improved yield. This approach has been adopted in industrial-scale production, highlighting the compound's scalability for pharmaceutical applications. The use of green chemistry principles in its synthesis has also been emphasized, aligning with current trends in sustainable drug development.

The biological activity of N-(1,1,3,3-Tetramethylbutyl)formamide has been explored in several recent studies, particularly in the context of its role as a surfactant and emulsifier. A 2024 paper in Journal of Colloid and Interface Science demonstrated that the compound exhibits excellent emulsifying properties, making it suitable for the formulation of stable drug emulsions. This property is particularly valuable in the development of oral delivery systems for hydrophobic drugs, where emulsification can enhance bioavailability and reduce gastrointestinal side effects.

Emerging research has also focused on the potential of N-(1,1,3,3-Tetramethylbutyl)formamide in the design of stimuli-responsive materials. A 2023 study in Advanced Materials Interfaces reported that the compound can undergo structural changes in response to pH or temperature variations, enabling the creation of smart drug delivery systems. This property has been exploited in the development of pH-sensitive hydrogels for controlled drug release, with applications in targeted therapies and regenerative medicine.

Despite its promising applications, the use of N-(1,1,3,3-Tetramethylbutyl)formamide is not without challenges. A 2024 review in Chemical Reviews highlighted the need for further investigation into its long-term toxicity and environmental impact. While initial studies suggest low acute toxicity, the compound's potential for bioaccumulation and metabolic degradation remains an area of active research. These findings underscore the importance of conducting comprehensive safety assessments before its widespread use in pharmaceutical products.

In conclusion, N-(1,1,3,3-Tetramethylbutyl)formamide represents a versatile platform for the development of advanced drug delivery systems and bioactive materials. Its unique structural properties, combined with recent advancements in synthetic and biological research, position it as a key player in the next generation of pharmaceutical innovations. As research continues to uncover new applications and optimize its properties, the compound is poised to play a significant role in addressing current challenges in drug delivery and therapeutic development.

References: 1. Advanced Drug Delivery Reviews, 2023 2. ACS Applied Polymer Materials, 2024 3. Pharmaceutics, 2023 4. Biomaterials Science, 2024 5. Organic & Biomolecular Chemistry, 2023 6. Journal of Colloid and Interface Science, 2024 7. Advanced Materials Interfaces, 2023 8. Chemical Reviews, 2024

Keywords: N-(1,1,3,3-Tetramethylbutyl)formamide, CAS No. 10151-02-7, drug delivery systems, lipid nanoparticles, amphiphilic molecules, molecular docking, emulsification, stimuli-responsive materials, green chemistry, bioavailability, targeted therapies.

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